Methyl 4-(4,5-dihydro-1,2-oxazol-3-yl)benzoate

• CAS No.: 79913-38-5
• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• IUPAC Name: methyl 4-(4,5-dihydro-1,2-oxazol-3-yl)benzoate
• InChI: InChI=1S/C11H11NO3/c1-14-11(13)9-4-2-8(3-5-9)10-6-7-15-12-10/h2-5H,6-7H2,1H3
• InChI Key: HBZFBIXELKWPII-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2=NOCC2

Description

Methyl 4-(4,5-dihydro-1,2-oxazol-3-yl)benzoate is a chemical compound that belongs to the class of oxazole derivatives. Oxazoles are heterocyclic compounds containing an oxygen and a nitrogen atom in a five-membered ring. This particular compound is characterized by the presence of a methyl ester group attached to a benzoate ring, which is further substituted with a 4,5-dihydro-1,2-oxazol-3-yl group. Oxazole derivatives are known for their diverse biological activities and are widely studied in medicinal chemistry .

Preparation Methods

The synthesis of Methyl 4-(4,5-dihydro-1,2-oxazol-3-yl)benzoate typically involves the cycloaddition of allylic compounds or propargyl